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Compound of Interest

Compound Name:
Propyl 3-Propoxypyridine-2-

carboxylate

CAS No.: 134319-22-5

Cat. No.: B145797

Get Quote

Executive Summary & Strategic Value
Propyl 3-Propoxypyridine-2-carboxylate (CAS 134319-22-5) is a specialized heteroaromatic

building block defined by its specific 3-alkoxy substitution pattern.[1][2] Unlike generic

picolinates, this scaffold offers a pre-installed lipophilic ether chain (propoxy) and a sterically

distinct ester (propyl).

Strategic Niche: This compound acts as a critical intermediate for the synthesis of 3-

Hydroxypicolinate mimetics, a pharmacophore central to:

HIF-Prolyl Hydroxylase (HIF-PH) Inhibitors: Analogs of drugs like Vadadustat, where the 3-

hydroxy-2-carboxamide core chelates the active site iron.[1]

Metalloprotease Inhibitors: The 3-alkoxypyridine motif serves as a bidentate ligand for

Zinc(II) dependent enzymes.
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Lipophilic Pro-drugs: The propyl/propoxy combination significantly enhances the LogP of the

core, improving passive membrane permeability during early-stage phenotypic screening

compared to methyl/methoxy analogs.

This guide details the protocols for converting this ester into three classes of novel bioactive

compounds: Peptidomimetic Amides, Fused Heterocycles (Oxadiazoles), and De-protected

Chelators.

Chemical Properties & Handling[1]
Property Specification Operational Note

Formula C₁₂H₁₇NO₃

Lipophilic character dominates;

soluble in non-polar solvents.

[1]

MW 223.27 g/mol

Ideal fragment size for

Fragment-Based Drug Design

(FBDD).[1]

Appearance Light yellow liquid

Viscous; dispense by weight

rather than volume for

precision.[1]

Solubility DCM, EtOAc, DMSO

High solubility in DCM

facilitates low-temperature

reactions.[1]

Stability Stable at RT
Avoid strong acids unless

deprotection is intended.[1]

Core Synthetic Pathways (Novel Compounds)
The following diagram illustrates the divergent synthesis strategy, transforming the core

scaffold into three distinct bioactive classes.
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Figure 1: Divergent synthesis map showing the transformation of the propyl ester into amides,

heterocycles, and metal chelators.[2]

Detailed Experimental Protocols
Protocol A: Direct Aminolysis (Synthesis of HIF-PH
Inhibitor Analogs)
Objective: Synthesize lipophilic amide analogs without passing through the carboxylic acid,

avoiding harsh coupling reagents. This method uses Trimethylaluminum (AlMe₃) to activate the

amine for direct attack on the propyl ester.

Mechanism: The propyl ester is less reactive than methyl esters. AlMe₃ forms a highly reactive

dimethylaluminum amide species that overcomes the steric bulk of the propyl group.

Reagents:

Propyl 3-propoxypyridine-2-carboxylate (1.0 equiv)[1][2]

Amine (e.g., Benzylamine, Glycine methyl ester) (1.2 equiv)

Trimethylaluminum (2.0 M in Toluene) (1.5 equiv)

Dichloromethane (DCM) (Anhydrous)

Step-by-Step Procedure:
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Preparation: Flame-dry a 50 mL round-bottom flask and purge with Argon. Add the Amine

(1.2 mmol) and anhydrous DCM (5 mL).

Activation: Cool the solution to 0°C. Dropwise add AlMe₃ (1.5 mmol, 0.75 mL). Caution:

AlMe₃ is pyrophoric. Handle under inert atmosphere. Stir at 0°C for 30 minutes to form the

aluminum amide.

Addition: Dissolve Propyl 3-propoxypyridine-2-carboxylate (1.0 mmol, 223 mg) in DCM (2

mL) and add it slowly to the reaction mixture.

Reaction: Allow the mixture to warm to Room Temperature (RT) and reflux for 4–12 hours.

Monitor by TLC (EtOAc/Hexane 1:1). The propyl ester spot (Rf ~0.6) should disappear.

Quenching (Critical): Cool to 0°C. Carefully quench by dropwise addition of dilute HCl (1M)

or Rochelle’s salt solution. Gas evolution will occur.[1]

Workup: Extract with DCM (3 x 10 mL). Wash combined organics with brine, dry over

Na₂SO₄, and concentrate.

Purification: Flash chromatography (SiO₂). Yields typically 80–90%.

Protocol B: Synthesis of 1,2,4-Oxadiazole Bioisosteres
Objective: Convert the ester into a 1,2,4-oxadiazole ring. This heterocyclic system mimics the

amide bond but improves metabolic stability and membrane permeability.

Reagents:

Propyl 3-propoxypyridine-2-carboxylate[1][2][3][4]

Hydrazine hydrate (80%)

Triethyl orthoformate (or an acid chloride for substituted oxadiazoles)[1]

p-TsOH (catalytic)[1]

Step-by-Step Procedure:
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Hydrazide Formation: Dissolve the propyl ester (1.0 mmol) in Ethanol (5 mL). Add Hydrazine

hydrate (5.0 mmol). Reflux for 4 hours.

Note: The propyl group is a good leaving group here; the reaction is cleaner than with

methyl esters which sometimes suffer from incomplete conversion.

Concentrate in vacuo to obtain the Pyridine-2-carbohydrazide intermediate.[1]

Cyclization: Suspend the crude hydrazide in Triethyl orthoformate (3 mL). Add p-TsOH (10

mg).

Reflux: Heat to 100°C for 3 hours. The orthoformate acts as both solvent and reagent

(carbon source).

Isolation: Evaporate excess reagent. Recrystallize the residue from Ethanol/Hexane.

Result:3-Propoxy-5-(substituted)-1,2,4-oxadiazol-2-yl-pyridine.

Protocol C: Ether Deprotection (Unmasking the
Chelator)
Objective: Remove the 3-propyl group to reveal the 3-hydroxyl moiety, essential for binding to

the active site metal (e.g., Fe²⁺ in HIF-PH).

Reagents:

Boron Tribromide (BBr₃) (1.0 M in DCM)

Substrate (The Amide from Protocol A or the Ester)

Step-by-Step Procedure:

Setup: Dissolve the 3-propoxypyridine derivative (0.5 mmol) in anhydrous DCM (5 mL) at

-78°C.

Addition: Add BBr₃ (1.5 mmol, 3 equiv) dropwise. The solution may turn yellow/orange.
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Warming: Stir at -78°C for 1 hour, then slowly warm to 0°C. Do not heat to RT immediately,

as this may cleave the amide bond if present.

Quench: Pour into ice water. Neutralize with saturated NaHCO₃ to pH 7.

Extraction: Extract with EtOAc/MeOH (9:1) as the product will be polar.

Validation: NMR will show the disappearance of the propyl triplet/multiplet signals (δ 1.0, 1.8,

4.0 ppm) and the appearance of a phenolic -OH peak (broad, δ >10 ppm).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Beautiful Building Blocks | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]

2. 14440-94-9(3-Propoxypyridine-2-carboxylic Acid) | Kuujia.com [kuujia.com]

3. Propyl 3-Propoxypyridine-2-carboxylate | CymitQuimica [cymitquimica.com]

4. Pyridines C11+ | CymitQuimica [cymitquimica.com]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.tcichemicals.com/IN/en/beautiful-building-blocks
https://www.benchchem.com/product/b145797?utm_src=pdf-custom-synthesis#bc-rfq
https://www.tcichemicals.com/IN/en/beautiful-building-blocks
https://www.kuujia.com/cas-14440-94-9.html
https://cymitquimica.com/de/produkte/3B-P1196/134319-22-5/propyl-3-propoxypyridine-2-carboxylate/
https://cymitquimica.com/categories/1672/pyridines-c11/?items=200&page=5
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145797?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Application Note: Strategic Synthesis of Novel
Compounds using Propyl 3-Propoxypyridine-2-carboxylate]. BenchChem, [2026]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b145797/docs#application-note-
strategic-synthesis-of-novel-compounds-using-propyl-3-propoxypyridine-2-carboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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